ethyl 4-{2-methyl-4,9-dioxo-4H,9H-naphtho[2,3-b]furan-3-carbonyl}piperazine-1-carboxylate
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Description
Scientific Research Applications
Analytical and Spectral Study
Research on furan ring-containing organic ligands, like Ethyl 5-(piperidin-1-yl-methyl)furan-2-carboxylate, explores their synthesis, characterization, and chelating properties. These compounds show varying degrees of antibacterial activities against human pathogenic bacteria. Ni(II), Cu(II), Co(II), and Mn(II) complexes of such ligands exhibit octahedral geometry around the central metal ion, indicating potential applications in antimicrobial fields (Patel, 2020).
Synthesis and Investigation of Antimicrobial and Antioxidant Activity
The synthesis of Ethyl-3-nitronaphtho[2,1-b]furan-2-carboxylate and its derivatives has been explored for their potential antimicrobial and antioxidant activities. These synthesized compounds have shown promising results in antimicrobial studies (Devi, Ramaiah, Roopa, & Vaidya, 2010).
Carboxylesterase Inhibition for Drug Therapy
Studies involving compounds with a furan ring, such as 4-(furan-2-carbonyl)-piperazine-1-carboxylic acid, focus on developing inhibitors for carboxylesterases. These inhibitors are explored for their potential to reduce the toxic side effects of certain cancer drugs, demonstrating applications in therapeutic treatments (Yoon et al., 2004).
Synthetic Approach to Naphtho[1,2‐b]furan Derivatives
Research on the synthesis of naphtho[1,2-b]furan derivatives from compounds like ethyl 2,3-dihydronaphtho[1,2-b]furan-2-carboxylate offers insights into new methods and mechanisms. Such studies contribute to the development of novel compounds for various scientific applications (Arrault et al., 2001).
Renewable PET Production
The reaction pathways and energetics of Diels–Alder and dehydrative aromatization reactions between ethylene and biomass-derived furans like ethyl 5-(methoxymethyl)-furan-2-carboxylate are studied for producing biobased terephthalic acid precursors. This research contributes to the sustainable production of renewable PET, a crucial aspect in reducing reliance on fossil fuels (Pacheco, Labinger, Sessions, & Davis, 2015).
Properties
IUPAC Name |
ethyl 4-(2-methyl-4,9-dioxobenzo[f][1]benzofuran-3-carbonyl)piperazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6/c1-3-28-21(27)23-10-8-22(9-11-23)20(26)15-12(2)29-19-16(15)17(24)13-6-4-5-7-14(13)18(19)25/h4-7H,3,8-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHYHPTYXGVYUOP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2=C(OC3=C2C(=O)C4=CC=CC=C4C3=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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